Nicotinic acid (phenyl-4-pyridinylmethylene)hydrazide

• Molecular Formula: C18H14N4O
• Molecular Weight: 302.3 g/mol
• IUPAC Name: N-[[phenyl(pyridin-4-yl)methylidene]amino]pyridine-3-carboxamide
• InChI: InChI=1S/C18H14N4O/c23-18(16-7-4-10-20-13-16)22-21-17(14-5-2-1-3-6-14)15-8-11-19-12-9-15/h1-13H,(H,22,23)
• InChI Key: FXJMSBSIFGYOBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NNC(=O)C2=CN=CC=C2)C3=CC=NC=C3

Description

Nicotinic acid (phenyl-4-pyridinylmethylene)hydrazide is a useful research compound. Its molecular formula is C18H14N4O and its molecular weight is 302.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 9.16 gm (0.05 mole) of 4-benzoyl pyridine, 6.86 gm (0.05 mole) of nicotinic acid hydrazide, 100 ml of ethanol and 4.4 ml of concentrated hydrochloric acid was refluxed 16 hr. The reaction mixture was cooled to room temperature. An equal volume of water was added containing 5.4 gm (0.05 mole) of sodium carbonate. The mixture was placed in the refrigerator. The product which separated was collected, washed with water and dried to give 8.21 gm (54%) of the title compound having a melting point of 74.0° C.